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Compound of Interest

Compound Name: Catechin pentaacetate

Cat. No.: B190281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Product Information and Physical Properties
Catechin pentaacetate is a synthetic, esterified derivative of the natural flavonoid (+)-catechin.

[1] The acetylation of the hydroxyl groups enhances its stability and lipophilicity, which can

influence its biological activity and bioavailability. It is widely used in research to investigate its

potential anti-inflammatory, anti-cancer, and neuroprotective effects.[1]

Table 1: Chemical and Physical Properties of Catechin Pentaacetate

Property Value Reference

CAS Number 16198-01-9 [1][2]

Molecular Formula C₂₅H₂₄O₁₁

Molecular Weight 500.45 g/mol

Appearance Solid, Powder

Melting Point 130-132 °C

Purity Typically ≥97%

Table 2: Solubility Data
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Solvent Solubility Reference

DMSO Soluble

Acetone Soluble

Chloroform Soluble

Dichloromethane Soluble

Ethyl Acetate Soluble

Safety, Handling, and Disposal
While specific safety data for Catechin pentaacetate is limited, precautions for its parent

compound, (+)-catechin, should be followed. Catechin is considered hazardous and can cause

skin, eye, and respiratory irritation.

2.1 Personal Protective Equipment (PPE) and Handling

Engineering Controls: Use only in a well-ventilated area, preferably within a chemical fume

hood.

Eye Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear a lab coat and chemically resistant gloves (e.g., nitrile). Wash hands

and any exposed skin thoroughly after handling.

Respiratory Protection: Avoid breathing dust. If dust is generated, a NIOSH-approved

respirator is recommended.

General Hygiene: Avoid ingestion and inhalation. Do not eat, drink, or smoke in the

laboratory.
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Caption: General workflow for safe handling of Catechin pentaacetate.
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2.2 First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Wash the affected area with plenty of soap and water. If irritation occurs, get

medical advice.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek medical attention if irritation persists.

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if you feel unwell.

2.3 Spills and Disposal

Spills: Avoid dust generation. Sweep up the solid material, place it in a sealed container, and

dispose of it properly. Clean the spill area thoroughly.

Disposal: Dispose of contents and containers to an approved waste disposal plant in

accordance with local, state, and federal regulations.

Storage and Stability
Proper storage is critical to maintain the integrity of Catechin pentaacetate.

Table 3: Recommended Storage Conditions

Form
Storage
Temperature

Shelf Life
Special
Conditions

Reference

Powder -20°C Up to 3 years
Keep away from

direct sunlight.

In Solvent -80°C Up to 1 year

Use airtight

containers;

aliquot to avoid

freeze-thaw

cycles.
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Experimental Protocols
4.1 Protocol for Stock Solution Preparation (100 mM in DMSO)

This protocol describes the preparation of a 100 mM stock solution, a common starting

concentration for in vitro studies.

Materials:

Catechin pentaacetate (MW: 500.45 g/mol )

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Calculate Mass: To prepare 1 mL of a 100 mM solution, calculate the required mass: Mass

(mg) = Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.001 L x 0.1 mol/L x 500.45 g/mol x 1000 mg/g = 50.05 mg

Weigh Compound: In a chemical fume hood, carefully weigh 50.05 mg of Catechin
pentaacetate powder and transfer it to a sterile amber vial.

Add Solvent: Add 1 mL of anhydrous DMSO to the vial.

Dissolve: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (37°C) may be used to aid dissolution if necessary.

Storage: Aliquot the stock solution into smaller volumes in sterile, amber microcentrifuge

tubes to minimize freeze-thaw cycles. Store at -80°C for up to one year.

4.2 Protocol for Preparing Working Solutions for Cell-Based Assays
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Objective: To dilute the 100 mM stock solution to final working concentrations (e.g., 1, 10, 50

µM) in cell culture media.

Procedure:

Thaw Stock: Thaw an aliquot of the 100 mM Catechin pentaacetate stock solution at

room temperature.

Intermediate Dilution (Optional but Recommended): To improve accuracy, first prepare an

intermediate dilution. For example, dilute the 100 mM stock 1:100 in sterile cell culture

medium to create a 1 mM solution.

Final Dilution: Prepare the final working concentrations by diluting the intermediate stock

into the appropriate volume of cell culture medium.

Example for 10 µM: Add 10 µL of the 1 mM intermediate solution to 990 µL of cell

culture medium for a final volume of 1 mL.

Vehicle Control: Prepare a vehicle control containing the same final concentration of

DMSO as the highest concentration of Catechin pentaacetate used in the experiment.

This is critical as DMSO can have biological effects.

Application: Mix gently and add the working solutions to the cells immediately.

Biological Context and Signaling Pathways
Catechin pentaacetate, as a derivative of catechin, is believed to exert its biological effects by

modulating key cellular signaling pathways involved in inflammation, oxidative stress, and cell

survival. Its primary mechanisms involve the regulation of transcription factors like NF-κB and

Nrf2.

Inhibition of NF-κB Pathway: The Nuclear Factor-kappa B (NF-κB) pathway is a central

regulator of inflammation. In response to stimuli like cytokines or pathogens, the IKK

complex phosphorylates IκBα, leading to its degradation. This frees NF-κB to translocate to

the nucleus and activate the transcription of pro-inflammatory genes. Catechins can block

the activation of NF-κB, thereby reducing the inflammatory response.
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Activation of Nrf2 Pathway: The Nrf2 pathway is the primary regulator of the cellular

antioxidant response. Under normal conditions, Nrf2 is bound to Keap1, which targets it for

degradation. In the presence of oxidative stress or activators like catechins, Nrf2 is released

from Keap1 and translocates to the nucleus. There, it binds to the Antioxidant Response

Element (ARE) and initiates the transcription of protective genes, including antioxidant

enzymes.
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Cellular Signaling Pathways Modulated by Catechin Pentaacetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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